Cas no 81851-06-1 (Pyridine, 2-[[(3,4-dichlorophenyl)sulfinyl]methyl]-, hydrochloride)

Pyridine, 2-[[(3,4-dichlorophenyl)sulfinyl]methyl]-, hydrochloride structure
81851-06-1 structure
Product name:Pyridine, 2-[[(3,4-dichlorophenyl)sulfinyl]methyl]-, hydrochloride
CAS No:81851-06-1
MF:C12H10Cl3NOS
MW:322.637898921967
CID:702786
PubChem ID:12760230

Pyridine, 2-[[(3,4-dichlorophenyl)sulfinyl]methyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-[[(3,4-dichlorophenyl)sulfinyl]methyl]-, hydrochloride
    • 2-[(3,4-dichlorophenyl)sulfinylmethyl]pyridine,hydrochloride
    • DTXSID50509199
    • 81851-06-1
    • 2-[(3,4-Dichlorobenzene-1-sulfinyl)methyl]pyridine--hydrogen chloride (1/1)
    • Inchi: InChI=1S/C12H9Cl2NOS.ClH/c13-11-5-4-10(7-12(11)14)17(16)8-9-3-1-2-6-15-9;/h1-7H,8H2;1H
    • InChI Key: WIMRZHAXHHMNDB-UHFFFAOYSA-N
    • SMILES: C1=CC=NC(=C1)CS(=O)C2=CC(=C(C=C2)Cl)Cl.Cl

Computed Properties

  • Exact Mass: 320.954868g/mol
  • Monoisotopic Mass: 320.954868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.2Ų

Pyridine, 2-[[(3,4-dichlorophenyl)sulfinyl]methyl]-, hydrochloride Related Literature

Recommended suppliers
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.100kes.com/en
BIOOKE MICROELECTRONICS CO.,LTD
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.atkchemical.com/
atkchemica
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd